Cas no 56966-49-5 (4-Chloro-2-(4-chlorophenoxy)aniline)

• Product Name: 4-Chloro-2-(4-chlorophenoxy)aniline
• CAS No: 56966-49-5
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• CID: 1093088
• PubChem ID: 72942599
• Update Time: 2025-05-20

4-Chloro-2-(4-chlorophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(4-chlorophenoxy)aniline
• DTXSID601281247
• 4-Chloro-2-(4-chlorophenoxy)benzenamine
• 56966-49-5
• SB81593

• Inchi： 1S/C12H9Cl2NO/c13-8-1-4-10(5-2-8)16-12-7-9(14)3-6-11(12)15/h1-7H,15H2
• InChI Key： HDGZIHCCEYFXMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC1C=CC(=CC=1)Cl)N

Computed Properties

• Exact Mass: 253.0061193g/mol
• Monoisotopic Mass: 253.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-Chloro-2-(4-chlorophenoxy)aniline

4-Chloro-2-(4-chlorophenoxy)aniline: A Comprehensive Overview

4-Chloro-2-(4-chlorophenoxy)aniline, also known by its CAS number 56966-49-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of aniline, featuring a chloro group at the para position of the phenoxy ring and another chloro substituent at the meta position relative to the amino group. The structure of this compound is characterized by its aromatic rings and the presence of electron-withdrawing groups, which influence its chemical reactivity and physical properties.

The synthesis of 4-Chloro-2-(4-chlorophenoxy)aniline typically involves multi-step reactions, often starting from aniline derivatives. One common approach is the nucleophilic aromatic substitution, where the amino group acts as a nucleophile. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This method has shown promise in reducing reaction times while maintaining high purity levels, making it a viable option for large-scale production.

The physical properties of 56966-49-5 are well-documented. It exists as a crystalline solid with a melting point of approximately 180°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various applications in organic synthesis, particularly in the preparation of advanced materials and pharmaceutical intermediates.

In terms of applications, 4-Chloro-2-(4-chlorophenoxy)aniline has found utility in the development of high-performance polymers. Recent research has highlighted its role as a precursor for polyurethanes with enhanced thermal stability and mechanical strength. Additionally, this compound has been investigated for its potential in drug delivery systems, where its ability to form stable complexes with bioactive molecules is highly valued.

The chemical reactivity of CAS 56966-49-5 is influenced by its electron-withdrawing substituents. These groups activate certain positions on the aromatic ring for electrophilic substitution reactions, making it a versatile building block in organic synthesis. For instance, it can undergo Friedel-Crafts alkylation or acylation under specific conditions, leading to the formation of complex aromatic systems with tailored functionalities.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-Chloro-2-(4-chlorophenoxy)aniline. Quantum mechanical calculations have revealed that the presence of chloro groups significantly alters the electron density distribution across the molecule, enhancing its reactivity towards electrophiles. This understanding has paved the way for more efficient synthetic strategies and novel applications.

In conclusion, 4-Chloro-2-(4-chlorophenoxy)aniline (CAS 56966-49-5) is a valuable compound with diverse applications in organic chemistry and materials science. Its unique structure, combined with recent advancements in synthesis and computational methods, continues to expand its potential in both academic research and industrial settings.